Cas no 1420789-90-7 (8-Amino-6-fluoro-7-methylquinoline-2-carboxylic acid)

• Product Name: 8-Amino-6-fluoro-7-methylquinoline-2-carboxylic acid
• CAS No: 1420789-90-7
• MF: C₁₁H₉FN₂O₂
• MW: 220.199765920639
• CID: 5693685
• PubChem ID: 97036808
• Update Time: 2025-05-20

8-Amino-6-fluoro-7-methylquinoline-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 8-Amino-6-fluoro-7-methyl-quinoline-2-carboxylic acid
• SB70133
• 8-Amino-6-fluoro-7-methylquinoline-2-carboxylicacid
• 8-Amino-6-fluoro-7-methylquinoline-2-carboxylic acid
• 1420789-90-7
• 2-Quinolinecarboxylic acid, 8-amino-6-fluoro-7-methyl-

• Inchi： 1S/C11H9FN2O2/c1-5-7(12)4-6-2-3-8(11(15)16)14-10(6)9(5)13/h2-4H,13H2,1H3,(H,15,16)
• InChI Key： UCJTWYOHNXJVQQ-UHFFFAOYSA-N
• SMILES： FC1=CC2=CC=C(C(=O)O)N=C2C(=C1C)N

Computed Properties

• Exact Mass: 220.065
• Monoisotopic Mass: 220.065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.2A^2
• XLogP3: 1.8

Experimental Properties

• Density: 1.448±0.06 g/cm3(Predicted)
• Boiling Point: 435.7±40.0 °C(Predicted)
• pka: 3.93±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids

Additional information on 8-Amino-6-fluoro-7-methylquinoline-2-carboxylic acid

Comprehensive Overview of 8-Amino-6-fluoro-7-methylquinoline-2-carboxylic acid (CAS No. 1420789-90-7)

8-Amino-6-fluoro-7-methylquinoline-2-carboxylic acid (CAS No. 1420789-90-7) is a fluorinated quinoline derivative with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its amino, fluoro, and methyl functional groups, has garnered attention for its unique structural properties and applications in drug discovery. Researchers are particularly interested in its role as a building block for quinoline-based therapeutics, which are widely explored for their antimicrobial and anticancer properties.

The molecular structure of 8-Amino-6-fluoro-7-methylquinoline-2-carboxylic acid features a quinoline core substituted with a carboxylic acid at the 2-position, a fluorine atom at the 6-position, and a methyl group at the 7-position. These modifications enhance its reactivity and bioavailability, making it a valuable intermediate in synthetic chemistry. Recent studies highlight its utility in developing fluoroquinolone analogs, a class of compounds known for their broad-spectrum biological activity.

In the context of current trends, 8-Amino-6-fluoro-7-methylquinoline-2-carboxylic acid aligns with the growing demand for fluorinated pharmaceuticals. Fluorination is a key strategy in modern drug design, as it improves metabolic stability and binding affinity. This compound’s fluoroquinoline scaffold is particularly relevant to research on antibiotic resistance, a pressing global health concern. Scientists are investigating its potential to overcome resistance mechanisms in bacterial pathogens.

Another area of interest is the compound’s application in agrochemical innovation. Fluorinated quinolines are increasingly used in crop protection due to their efficacy against plant pathogens. The methyl group in 8-Amino-6-fluoro-7-methylquinoline-2-carboxylic acid may contribute to enhanced lipophilicity, improving its penetration into plant tissues. This aligns with the agricultural sector’s focus on sustainable pest control solutions.

From a synthetic perspective, the carboxylic acid moiety in 8-Amino-6-fluoro-7-methylquinoline-2-carboxylic acid offers versatile derivatization opportunities. It can undergo amidation, esterification, or other coupling reactions, enabling the creation of diverse quinoline derivatives. This flexibility is crucial for medicinal chemists designing targeted therapies, such as kinase inhibitors or GPCR modulators, which are hot topics in oncology and neurology research.

Quality control and analytical characterization of 8-Amino-6-fluoro-7-methylquinoline-2-carboxylic acid are critical for its reliable use. Advanced techniques like HPLC, NMR, and mass spectrometry ensure purity and structural integrity. These methods are frequently searched by researchers seeking analytical validation protocols for complex heterocycles.

Environmental and regulatory considerations also play a role in the compound’s adoption. As a fluorinated organic compound, its biodegradability and ecotoxicity are under scrutiny. The pharmaceutical industry is actively exploring green chemistry approaches to minimize the environmental impact of such intermediates, a topic gaining traction in ESG-focused research.

In summary, 8-Amino-6-fluoro-7-methylquinoline-2-carboxylic acid (CAS No. 1420789-90-7) represents a multifaceted tool for researchers addressing challenges in drug development and agrochemistry. Its structural features and functional groups make it a promising candidate for next-generation therapeutics and sustainable agriculture solutions. As scientific inquiries into fluorinated heterocycles continue to rise, this compound is poised to remain a focal point in innovative research.